Cas no 2171787-41-8 (2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidoacetic acid)

• Product Name: 2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidoacetic acid
• CAS No: 2171787-41-8
• MF: C₂₄H₂₅F₃N₂O₅
• MW: 478.460917234421
• CID: 5881514
• PubChem ID: 165578034
• Update Time: 2025-10-29

2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidoacetic acid
• 2171787-41-8
• EN300-1542010
• 2-[N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanamido]acetic acid

• Inchi： 1S/C24H25F3N2O5/c1-23(2,3)29(12-19(30)31)21(32)20(24(25,26)27)28-22(33)34-13-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,18,20H,12-13H2,1-3H3,(H,28,33)(H,30,31)
• InChI Key： ALGJLBZWWCZNTE-UHFFFAOYSA-N
• SMILES： FC(C(C(N(CC(=O)O)C(C)(C)C)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 478.17155639g/mol
• Monoisotopic Mass: 478.17155639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidoacetic acid

Introduction to 2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidoacetic Acid (CAS No. 2171787-41-8)

2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidoacetic acid, identified by its CAS number 2171787-41-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a trifluoropropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an N-terminal tert-butyl group. These structural features contribute to its unique chemical properties and potential biological activities, making it a subject of extensive research in drug discovery and development.

The molecular structure of 2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidoacetic acid is highly functionalized, with the presence of multiple reactive sites that can be exploited for further chemical modifications. The trifluoropropyl moiety introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in drug molecules. Additionally, the Fmoc group serves as a protective group for the amino function, allowing for selective deprotection during peptide synthesis or other chemical transformations. The tert-butyl group at the N-terminal provides stability and facilitates handling in synthetic protocols.

In recent years, there has been growing interest in the development of novel compounds with fluorinated substituents due to their ability to modulate pharmacokinetic properties. Fluorinated compounds have been shown to improve lipophilicity, reduce metabolic degradation, and enhance binding interactions with biological targets. The use of 2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidoacetic acid as a building block in medicinal chemistry has opened up new avenues for designing more effective therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the synthesis of peptide mimetics and protease inhibitors. The trifluoropropyl group can be incorporated into peptide-like structures to enhance their resistance to enzymatic degradation while maintaining biological activity. Furthermore, the presence of the Fmoc group allows for controlled modifications during peptide assembly, enabling the construction of complex peptidomimetics with high precision. These features make 2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidoacetic acid a valuable tool for researchers working on next-generation drug candidates.

Recent studies have highlighted the importance of fluorinated compounds in oncology research. The ability of fluorine atoms to influence molecular interactions has been leveraged in the development of kinase inhibitors and other anti-cancer agents. For instance, fluorinated analogs of known drugs have demonstrated improved efficacy and reduced side effects in clinical trials. The structural motifs present in 2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidoacetic acid align well with these trends, suggesting its potential utility in designing novel anti-cancer therapies.

The synthesis of 2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidoacetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the introduction of the trifluoropropyl group via nucleophilic substitution or metal-catalyzed cross-coupling reactions. The Fmoc protection and subsequent deprotection steps are critical for controlling reactivity during peptide synthesis. Advanced techniques such as solid-phase synthesis and flow chemistry have been employed to streamline these processes and improve scalability.

The physicochemical properties of this compound are also worth exploring. The presence of fluorine atoms contributes to its high lipophilicity index (logP), which is an important parameter for drug-like properties. Additionally, its solubility profile can be tailored through structural modifications to enhance bioavailability. These properties make 2-N-tert-butyl-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)-3,3,3-trifluoropropanamidoacetic acid a promising candidate for further development as an active pharmaceutical ingredient (API).

In conclusion, 2-N-N-BUTYL--{(-FLUORENYLMETHOXYCARBONYL)AMINO}-TRIFLUOROPROPANAMIDOPROPIONIC ACID (CAS NO 2171787418) represents a significant advancement in pharmaceutical chemistry with its intricate structure and versatile applications. Its role as a key intermediate in peptide synthesis and its potential use in developing novel therapeutics underscore its importance in modern drug discovery efforts. As research continues to uncover new applications for fluorinated compounds, 2171787418 will undoubtedly remain at the forefront of medicinal chemistry innovation.